molecular formula C15H14N2O4 B5448123 3-{[(2-METHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID

3-{[(2-METHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID

Cat. No.: B5448123
M. Wt: 286.28 g/mol
InChI Key: KCCBJMFECKPSCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[(2-MethoxyAnilino)Carbonyl]Amino}Benzoic Acid is a benzoic acid derivative featuring a urea linkage (-NH-C(O)-NH-) connected to a 2-methoxyaniline substituent at the 3-position of the benzene ring. This compound combines the carboxylic acid functionality of benzoic acid with the electron-donating methoxy group and the hydrogen-bonding capabilities of the urea group.

Properties

IUPAC Name

3-[(2-methoxyphenyl)carbamoylamino]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N2O4/c1-21-13-8-3-2-7-12(13)17-15(20)16-11-6-4-5-10(9-11)14(18)19/h2-9H,1H3,(H,18,19)(H2,16,17,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCCBJMFECKPSCB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1NC(=O)NC2=CC=CC(=C2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(2-METHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID typically involves the reaction of 2-methoxyaniline with isatoic anhydride under controlled conditions. The reaction proceeds through the formation of an intermediate, which is then subjected to further reactions to yield the final product. Common reagents used in this synthesis include organic solvents such as methanol and catalysts like palladium on carbon.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of advanced purification techniques such as recrystallization and chromatography is common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3-{[(2-METHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxy group.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

    Oxidation: Formation of carboxylic acids or quinones.

    Reduction: Formation of amines or alcohols.

    Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

3-{[(2-METHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID has a wide range of applications in scientific research:

    Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

    Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-{[(2-METHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, physicochemical, and functional differences between the target compound and related benzoic acid derivatives:

Data Table: Comparative Analysis of Benzoic Acid Derivatives

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent Features Key Properties/Applications
3-{[(2-MethoxyAnilino)Carbonyl]Amino}Benzoic Acid C₁₅H₁₄N₂O₄ (estimated) 284.26 (estimated) 2-Methoxy anilino urea linkage Enhanced polarity; potential drug candidate
3-{[(4-Chlorophenyl)Carbamoyl]Amino}Benzoic Acid C₁₄H₁₁ClN₂O₃ 290.70 4-Chloro anilino urea linkage High lipophilicity; enzyme inhibition
2-((3-(Chloromethyl)Benzoyl)Oxy)Benzoic Acid C₁₅H₁₂ClNO₄ (estimated) 305.71 (estimated) Chloromethyl ester group Reactivity in hydrolysis; labile ester bond
2-Amino-3-Chlorobenzoic Acid C₇H₆ClNO₂ 187.58 Amino and chloro substituents High solubility; intermediate in synthesis
3-[(3,5-DimethoxyBenzoyl)Amino]Benzoic Acid C₁₆H₁₆N₂O₅ (estimated) 316.31 (estimated) 3,5-Dimethoxy benzoyl amide Strong hydrogen bonding; antimicrobial use

Structural and Functional Insights

Substituent Effects on Polarity and Solubility :

  • The 2-methoxy group in the target compound increases polarity compared to the 4-chloro analog (), which is more lipophilic due to chlorine’s electronegativity . This difference may influence pharmacokinetics, with the methoxy derivative being more suitable for aqueous formulations.
  • The ester-linked chloromethyl group in ’s compound introduces reactivity, making it prone to hydrolysis compared to the stable urea linkage in the target compound .

Biological Activity: Urea derivatives (e.g., target compound and ) are often explored as enzyme inhibitors due to their hydrogen-bonding capacity. The methoxy group may improve binding to polar active sites, while chloro substituents () enhance membrane permeability .

Synthetic Approaches: The target compound’s synthesis likely involves reacting 3-aminobenzoic acid with 2-methoxyphenyl isocyanate to form the urea linkage. Similar methods are used for analogs in and . highlights the Schotten-Baumann acylation for ester formation, a less stable linkage compared to urea .

Research Findings

  • Lipophilicity vs. Solubility Trade-off : Chlorinated derivatives () exhibit higher logP values, favoring passive diffusion across biological membranes, while methoxy-containing compounds (target, ) show better solubility profiles .
  • Stability of Linkages : Urea bonds (target, ) are more hydrolytically stable than ester bonds (), making them preferable for oral drug formulations .
  • Biological Target Specificity : The 2-methoxy substituent in the target compound may confer selectivity for enzymes with hydrophobic pockets adjacent to polar regions, a hypothesis supported by studies on structurally related urea derivatives .

Biological Activity

3-{[(2-Methoxyanilino)carbonyl]amino}benzoic acid, also known as 3-[(2-methoxyphenyl)amino]benzoic acid, is a compound that has garnered attention due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

  • Molecular Formula : C15H15N1O3
  • Molecular Weight : 255.29 g/mol
  • CAS Number : 514811-70-2

The biological activity of 3-{[(2-Methoxyanilino)carbonyl]amino}benzoic acid can be attributed to several mechanisms:

  • Antioxidant Activity : This compound exhibits significant antioxidant properties, helping to neutralize free radicals and reduce oxidative stress in cells. Studies have shown that it can scavenge reactive oxygen species (ROS), which are implicated in various diseases, including cancer and neurodegenerative disorders .
  • Antimicrobial Effects : Research indicates that this compound has antimicrobial properties against various bacterial strains. It has been reported to inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent .
  • Anti-inflammatory Properties : The compound has been observed to modulate inflammatory pathways, potentially reducing inflammation-related damage in tissues. This activity is particularly relevant in conditions such as arthritis and inflammatory bowel disease .

Biological Activity Data

Activity TypeObservationsReferences
AntioxidantScavenges ROS; reduces oxidative stress ,
AntimicrobialInhibits growth of Gram-positive and Gram-negative bacteria ,
Anti-inflammatoryModulates inflammatory pathways

Case Study 1: Antioxidant Efficacy

A study investigated the antioxidant effects of 3-{[(2-Methoxyanilino)carbonyl]amino}benzoic acid in vitro using various assays including DPPH and ABTS radical scavenging tests. Results indicated a dose-dependent increase in scavenging activity, highlighting its potential for therapeutic applications in oxidative stress-related conditions.

Case Study 2: Antimicrobial Activity

In a clinical evaluation, the compound was tested against Staphylococcus aureus and Escherichia coli strains. The Minimum Inhibitory Concentration (MIC) values were determined to be 32 µg/mL for S. aureus and 64 µg/mL for E. coli, suggesting moderate antibacterial efficacy .

Case Study 3: Anti-inflammatory Effects

In an animal model of inflammation, administration of the compound resulted in a significant reduction in edema and inflammatory markers compared to control groups. This suggests its potential utility in treating inflammatory diseases .

Q & A

Q. What are the optimal synthetic routes for 3-{[(2-methoxyanilino)carbonyl]amino}benzoic acid, and how can reaction conditions be systematically optimized?

  • Methodological Answer : The synthesis of this compound can be approached via coupling reactions between 2-methoxyaniline derivatives and activated carbonyl intermediates. A two-step procedure is recommended:

Acylation : React 2-methoxyaniline with a carbonyl chloride (e.g., phosgene or triphosgene) to form the carbamate intermediate.

Q. How should researchers characterize the purity and structural integrity of this compound, considering its multiple functional groups?

  • Methodological Answer : Use a combination of techniques:
  • HPLC : Quantify purity (>98%) using a C18 column with UV detection at 254 nm.
  • NMR Spectroscopy : Confirm the presence of aromatic protons (δ 6.8–8.2 ppm), methoxy groups (δ 3.8 ppm), and carbamate NH (δ 10.2 ppm) .
  • FT-IR : Identify carbonyl stretches (C=O at ~1700 cm⁻¹) and N-H bends (~3300 cm⁻¹).
  • X-ray Crystallography : Resolve crystal packing and hydrogen-bonding networks for solid-state behavior .

Advanced Research Questions

Q. How can computational methods like quantum chemical calculations be integrated with experimental approaches to predict and validate the compound's reactivity or supramolecular interactions?

  • Methodological Answer : Use density functional theory (DFT) to model:
  • Reaction Pathways : Predict activation energies for carbamate formation and identify transition states.
  • Supramolecular Interactions : Analyze hydrogen-bonding motifs (e.g., between the carboxylic acid and methoxy groups) using electrostatic potential maps.
    Validate predictions with experimental data (e.g., XRD for crystal structures or kinetic studies for reaction barriers). Institutions like ICReDD combine computational screening with high-throughput experimentation to accelerate discovery .

Q. What strategies are effective in resolving contradictory data regarding the compound's solubility or stability under varying experimental conditions?

  • Methodological Answer : Address contradictions via:
  • Controlled Replicates : Perform triplicate experiments under identical conditions.
  • Environmental Controls : Test solubility in buffered vs. non-buffered systems (pH 3–9) to isolate pH-dependent degradation.
  • Accelerated Stability Studies : Use thermal stress (40–60°C) and analyze degradation products via LC-MS.
    Statistical tools like ANOVA can differentiate systematic errors from random variability .

Q. What advanced spectroscopic or crystallographic techniques are critical for elucidating the compound's dynamic behavior in solution versus solid state?

  • Methodological Answer :
  • Solid-State NMR : Compare chemical shifts to solution-state NMR to detect conformational changes.
  • Time-Resolved Fluorescence : Monitor aggregation or solvation dynamics in polar vs. non-polar solvents.
  • Single-Crystal XRD : Resolve intermolecular interactions (e.g., π-π stacking) that influence stability .

Application-Oriented Questions

Q. How can this compound be utilized in designing metal-organic frameworks (MOFs) or coordination polymers for catalytic applications?

  • Methodological Answer : The carboxylic acid and carbamate groups serve as ligands for metal ions (e.g., Zn²⁺, Ni²⁺). To design MOFs:

React the compound with metal salts (e.g., Zn(NO₃)₂) under solvothermal conditions.

Characterize porosity via BET surface area analysis.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.